Sodium 2,5-dichlorobenzoate
Overview
Description
Sodium 2,5-dichlorobenzoate is a chemical compound with the CAS Number: 63891-98-5 . It has a molecular weight of 212.99 and its IUPAC name is sodium 2,5-dichlorobenzoate . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of Sodium 2,5-dichlorobenzoate is represented by the linear formula: C7H3Cl2NaO2 . The InChI code for this compound is 1S/C7H4Cl2O2.Na/c8-4-1-2-6 (9)5 (3-4)7 (10)11;/h1-3H, (H,10,11);/q;+1/p-1 .Chemical Reactions Analysis
While specific chemical reactions involving Sodium 2,5-dichlorobenzoate were not found in the search results, a study has been conducted on the biodegradation of 2,5-dichlorobenzoate by a strain of Pseudomonas fluorescens .Physical And Chemical Properties Analysis
Sodium 2,5-dichlorobenzoate is a solid at room temperature . The storage temperature is recommended to be 2-8°C in a sealed and dry environment .Scientific Research Applications
1. Crystal Structure Analysis
- Research on the crystal structures of sodium salts, including sodium 2-amino-3,5-dichlorobenzoates, reveals insights into their molecular arrangement and properties. The study by Rzączyńska et al. (2000) focused on determining the crystal structures using X-ray diffraction methods. This provides valuable information for understanding the material's characteristics at a molecular level.
2. Antiviral Activity
- Sodium 2,5-dichlorobenzoate derivatives have been evaluated for their antiviral activity. For example, Ohnishi et al. (1982) studied sodium 5-aminosulfonyl-2,4-dichlorobenzoate and its effectiveness against various RNA viruses. Such studies contribute to the development of new antiviral agents.
3. Environmental Impact
- The photodecomposition of chlorobenzoic acids, including sodium 2,5-dichlorobenzoate, has environmental implications. Crosby and Leitis (1969) investigated how ultraviolet irradiation affects these compounds, providing insights into their stability and decomposition in natural environments.
4. Agricultural Applications
- Sodium salts of dichlorobenzoic acids, like chloramben (3-amino-2,5-dichlorobenzoic acid), have applications in agriculture. Orr, Ozair, and Moshier (1987) explored their use in controlling weed growth, offering alternatives for agricultural weed management.
5. Energy Storage Research
- Sodium-based compounds, including sodium 2,5-dichlorobenzoate, are relevant in the context of sodium-ion batteries. Delmas (2018) provides an overview of research in sodium batteries, highlighting their potential in energy storage applications.
6. Water Treatment
- Sodium dichloroisocyanurate, related to sodium 2,5-dichlorobenzoate, is used in water treatment. The study by Clasen and Edmondson (2006) evaluates its effectiveness and safety, contributing to better water purification methods.
7. High-Temperature Resistant Materials
- Derivatives of sodium 2,5-dichlorobenzoate can be used in the creation of high-temperature and alkali-resistant materials, as explored by Giuffre et al. (1984). This research is significant for developing new materials with specialized industrial applications.
Safety and Hazards
Future Directions
While specific future directions for Sodium 2,5-dichlorobenzoate were not found in the search results, it is worth noting that research is being conducted on related compounds. For instance, a study has been conducted on the biodegradation of 2,5-dichlorobenzoate by a strain of Pseudomonas fluorescens , which could have implications for the use of Sodium 2,5-dichlorobenzoate in environmental remediation.
properties
IUPAC Name |
sodium;2,5-dichlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O2.Na/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXIPPGIFARBNFA-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)[O-])Cl.[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NaO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50679861 |
Source
|
| Record name | Sodium 2,5-dichlorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 2,5-dichlorobenzoate | |
CAS RN |
63891-98-5 |
Source
|
| Record name | Benzoic acid, 2,5-dichloro-, sodium salt (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063891985 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 2,5-dichloro-, sodium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Sodium 2,5-dichlorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50679861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | SODIUM 2,5-DICHLOROBENZOATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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